Cas no 1994481-20-7 (5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1994481-20-7
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5948966
• PubChem ID: 165965426
• Update Time: 2025-06-27

5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1753931
• 1994481-20-7

• Inchi： 1S/C11H11N3O3/c1-14-10(9(6-13-14)11(15)16)7-3-8(17-2)5-12-4-7/h3-6H,1-2H3,(H,15,16)
• InChI Key： NLBWBOIERAANCQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1994481-20-7)

5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1994481-20-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrazole core substituted with a methoxypyridine moiety, making it a versatile scaffold for drug discovery and development. The structural configuration of this molecule imparts unique chemical and biological properties that have garnered attention from researchers exploring novel therapeutic agents.

The molecular structure of 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring at the 4-position carboxylated, linked to a 5-methoxypyridine group at the 3-position, with a methyl substituent at the 1-position of the pyrazole ring. This arrangement contributes to its potential as a pharmacophore in designing molecules with specific biological activities. The presence of both pyrazole and pyridine moieties enhances its interactions with biological targets, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in treating various diseases. Pyrazole derivatives, in particular, have shown promise in multiple therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and antiviral applications. The 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid structure combines the known bioactivity of pyrazole with the functional properties of methoxypyridine, creating a compound with potential therapeutic value.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The carboxylic acid group at the 4-position of the pyrazole ring allows for further derivatization, enabling the synthesis of analogs with tailored properties. This flexibility is crucial for optimizing drug candidates during the development process. Additionally, the methoxypyridine substituent can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, influencing the compound's binding affinity to biological targets.

Recent studies have highlighted the importance of 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid in drug discovery efforts. Researchers have explored its potential as an intermediate in synthesizing novel molecules targeting specific disease pathways. For instance, investigations into its derivatives have shown activity against enzymes involved in cancer progression and inflammatory responses. These findings underscore the compound's significance as a building block for developing new therapeutic strategies.

The synthesis of 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings and further explorations into its pharmacological properties.

In conclusion, 5-(5-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1994481-20-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a pyrazole core and a methoxypyridine substituent offers opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.